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Compound of Interest

Compound Name: 6-Nitropyridin-3-amine

Cat. No.: B085077

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 6-
Nitropyridin-3-amine (CAS Number: 14916-65-5). Adherence to these procedures is critical to
ensure personnel safety, environmental protection, and regulatory compliance. This compound
is toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs
through prolonged or repeated exposure.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to handle 6-Nitropyridin-3-
amine in a controlled environment, adhering to strict safety protocols.

e Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense against accidental exposure. The following should be worn at all times when
handling this compound:

o Eye/Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or flame-
retardant antistatic protective clothing.

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved
respirator, especially if there is a risk of dust formation or if exposure limits are exceeded.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085077?utm_src=pdf-interest
https://www.benchchem.com/product/b085077?utm_src=pdf-body
https://www.benchchem.com/product/b085077?utm_src=pdf-body
https://www.benchchem.com/product/b085077?utm_src=pdf-body
https://www.benchchem.com/product/b085077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[1](21[3]

o Engineering Controls: All handling of 6-Nitropyridin-3-amine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize the risk of
inhalation.[1] Eyewash stations and safety showers must be readily accessible.[1][2][3]

Il. Quantitative Data for Safe Handling and Disposal

Understanding the physicochemical properties of 6-Nitropyridin-3-amine is crucial for its safe
handling and disposal.

Property Value Source
Molecular Formula CsHsN3O:2 [4]
Molecular Weight 139.11 g/mol [4]
Appearance Light yellow powder solid [1]
Melting Point/Range 55-63°C/131-145°F [1]
Boiling Point/Range 204 - 248 °C/399.2 - 478 °F [1]
Flash Point 92 °C/197.6 °F [1]

lll. Step-by-Step Disposal Protocol

The primary principle for the disposal of 6-Nitropyridin-3-amine is that it must be treated as
hazardous waste. Under no circumstances should it be disposed of in the regular trash or
discharged into the sanitary sewer system.[1][5]

e Waste Collection:

o Collect waste 6-Nitropyridin-3-amine and any materials contaminated with it (e.g.,
gloves, weighing papers, pipette tips) in a designated, compatible, and clearly labeled
hazardous waste container.

o The container must be kept tightly closed and stored in a well-ventilated, secure area,
away from incompatible materials such as acids and strong oxidizing agents.[1]
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e Container Labeling:

o The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name: "6-Nitropyridin-3-amine”.

o Include any other relevant hazard warnings as indicated by the safety data sheet (SDS).

o Spill and Accidental Release Management:

o

In the event of a spill, evacuate the area of non-essential personnel.

[e]

Wearing the appropriate PPE, prevent the further spread of the material. Avoid the
generation of dust.[1]

[e]

Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
disposal.[1][6]

[e]

Decontaminate the spill area thoroughly.
e Professional Disposal:

o The disposal of 6-Nitropyridin-3-amine must be conducted by a licensed and reputable
chemical waste disposal company.[5]

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they
have all the necessary information for safe handling and disposal.

o The recommended disposal method is controlled incineration with flue gas scrubbing or
removal to a licensed chemical destruction plant.[5]

o Contaminated Packaging:

o Empty containers should be triple-rinsed (or equivalent). The rinsate should be collected
and treated as hazardous waste.

o After rinsing, the container can be offered for recycling or reconditioning. Alternatively, it
can be punctured to render it unusable for other purposes.[5]
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IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the logical flow for the proper disposal of 6-Nitropyridin-3-
amine.
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Caption: Workflow for the safe handling and disposal of 6-Nitropyridin-3-amine.
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Caption: Decision pathway for waste classification of 6-Nitropyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 6-Nitropyridin-3-amine: A Safety and
Logistics Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085077#6-nitropyridin-3-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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